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Compound of Interest

3-Bromo-2-hydroxy-4-
Compound Name:
methoxybenzaldehyde

Cat. No.: B8781944

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of
brominated hydroxy-methoxybenzaldehyde isomers. While data for the specific isomer 3-
Bromo-2-hydroxy-4-methoxybenzaldehyde is not readily available in surveyed chemical
literature and databases, this document compiles melting and boiling point data for several
closely related and commercially available isomers. Understanding the properties of these
isomers is critical for researchers in medicinal chemistry and materials science, where precise
characterization is paramount.

This guide also furnishes standardized experimental protocols for melting and boiling point
determination, essential techniques for the verification of compound identity and purity.
Additionally, a representative synthesis protocol for a brominated vanillin derivative is included
to provide practical context for laboratory applications.

Physicochemical Data of Bromo-Hydroxy-
Methoxybenzaldehyde Isomers

The precise positioning of functional groups on the benzaldehyde ring significantly influences
the intermolecular forces and, consequently, the melting and boiling points of the compound.
The following table summarizes the available data for key isomers.
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Compound Molecular Melting Point Boiling Point
CAS Number
Name Formula (°C) (°C)
3-Bromo-4-
108 - 110 (at 1
methoxybenzald 34841-06-0 CsH7BroO:2 47 - 54
mmHg)
ehyde
2-Bromo-3-
hydroxy-4- 289.5+35.0
2973-58-2 CsH7BrOs 202 - 207 _
methoxybenzald (Predicted)
ehyde
3-Bromo-4-
hydroxy-5-
2973-76-4 CsH7BrOs 166 - 167 314
methoxybenzald
ehyde

Note: Data for 3-Bromo-2-hydroxy-4-methoxybenzaldehyde is not available in the cited
resources.

Experimental Protocols

Accurate determination of melting and boiling points is fundamental to chemical analysis. The
following are generalized protocols for these procedures.

Melting Point Determination (Capillary Method)

This method is suitable for crystalline solids and provides a melting range, which is indicative of
purity. Pure compounds typically exhibit a sharp melting point range of 0.5-1.0°C.[1]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
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e Watch glass
Procedure:

o Sample Preparation: Ensure the crystalline sample is completely dry. If necessary, grind the
sample into a fine powder using a mortar and pestle.

o Packing the Capillary Tube: Tap the open end of a capillary tube into the powdered sample
on a watch glass. A small amount of the solid will be forced into the tube. Invert the tube and
gently tap it on a hard surface to pack the solid into the sealed end. The packed sample
should be 1-2 mm in height.[2]

e Measurement:
o Place the packed capillary tube into the heating block of the melting point apparatus.

o For an unknown sample, a rapid initial heating can be performed to determine an
approximate melting range.[1]

o For a more precise measurement, heat the sample rapidly to about 20°C below the
expected melting point. Then, decrease the heating rate to 1-2°C per minute.[3]

o Record the temperature at which the first droplet of liquid appears (the beginning of the
melting range) and the temperature at which the entire sample has liquefied (the end of
the melting range).[1]

o Safety: Never reuse a capillary tube. Dispose of used tubes in a designated glass waste
container.

Boiling Point Determination (Thiele Tube Method)

This micro-method is useful when only a small amount of a liquid sample is available.
Apparatus:
e Thiele tube

e Thermometer
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Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Mineral oil or other suitable heating bath liquid

Procedure:

Sample Preparation: Add a few drops of the liquid organic compound into the small test tube.

Capillary Inversion: Place the capillary tube, with its open end downwards, into the liquid in
the test tube.

Assembly: Attach the test tube to the thermometer. The bottom of the test tube should be
level with the thermometer bulb.

Heating: Place the assembly in the Thiele tube containing mineral oil. The side arm of the
Thiele tube should be heated gently. The shape of the tube allows for convection currents to
ensure uniform heating.[4]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Continue heating until a continuous and rapid stream of bubbles is
observed.

Measurement: Stop heating and allow the apparatus to cool. The boiling point is the
temperature at which the stream of bubbles ceases and the liquid just begins to enter the
capillary tube.[5] Record the barometric pressure as the boiling point is pressure-dependent.

[6]

Synthesis of a Brominated Vanillin Derivative: An
Exemplary Workflow

The bromination of vanillin is a classic example of an electrophilic aromatic substitution

reaction, where the positions of the existing functional groups direct the incoming electrophile.

The following is a representative protocol for the synthesis of bromovanillin.
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Materials:

e Vanillin

e Glacial acetic acid

e Potassium bromate

e 48% Hydrobromic acid

e 30% Sodium thiosulfate solution
» 50% Ethanol/water solution
 Ice-cold water

Procedure:

e Reaction Setup: In a suitable flask, dissolve vanillin in glacial acetic acid with stirring. To this
solution, add potassium bromate followed by the dropwise addition of hydrobromic acid. The
reaction mixture is typically stirred at room temperature for about 45 minutes.[7][8]

« |solation: The reaction mixture is poured into ice-cold water to precipitate the crude product.
The mixture is stirred for an additional 15-20 minutes. If the solution retains an orange color
due to excess bromine, a few drops of sodium thiosulfate solution are added until the color
disappears.[7][8] The solid product is then collected by vacuum filtration and washed with
ice-cold water.[7]

 Purification: The crude solid is recrystallized from a hot 50% ethanol/water solution to yield
the purified bromovanillin.[8]

o Characterization: The melting point of the dry, recrystallized product is determined and
compared to known values of possible isomers to identify the regiochemistry of the
bromination.
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Workflow for Bromovanillin Synthesis
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Caption: A flowchart illustrating the key stages in the synthesis of bromovanillin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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